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Compound Name: Methyl trifluoromethanesulfonate

Cat. No.: B156547 Get Quote

Application Notes and Protocols for Methyl
Trifluoromethanesulfonate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl trifluoromethanesulfonate (MeOTf), also known as methyl triflate, is a potent

methylating agent widely employed in organic synthesis, pharmaceutical research, and

materials science.[1] Its high reactivity, which makes it a valuable reagent, also necessitates

stringent safety protocols to mitigate the significant risks it poses.[1] This document provides

detailed procedures for the safe handling, storage, and disposal of methyl
trifluoromethanesulfonate to ensure the safety of laboratory personnel.

Hazard Identification and Chemical Properties
Methyl trifluoromethanesulfonate is a colorless to yellow liquid that is highly reactive, toxic,

corrosive, and flammable.[1][2] It is crucial to understand its properties to handle it safely.

Primary Hazards:

Acute Toxicity: Fatal if inhaled and toxic if swallowed or in contact with skin.[1]
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Corrosivity: Causes severe skin burns and eye damage.[1][3][4][5] Vapors can cause severe

irritation to the respiratory tract.[3][6]

Flammability: It is a flammable liquid and vapor, with a flash point of 38°C (100.4°F).[3]

Vapors can form explosive mixtures with air.[3]

Reactivity: Reacts violently with water, hydrolyzing to form triflic acid (a strong acid) and

methanol.[2][7] It is also incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[4] Contact with metals may evolve flammable hydrogen

gas.[6]

Quantitative Data Summary
Property Value Reference

CAS Number 333-27-7 [1]

Molecular Formula C2H3F3O3S [7]

Molecular Weight 164.10 g/mol

Appearance Colorless to yellow liquid [1][2][8]

Boiling Point 94-99 °C

Density 1.45 g/mL at 25 °C

Flash Point 38 °C (100.4 °F) - closed cup [3]

Storage Temperature 2-8 °C [5]

Occupational Exposure Limits

(OELs)

No OSHA Vacated PELs are

listed for this chemical.
[3]

Safe Handling Protocols
Personal Protective Equipment (PPE)
Due to its high toxicity and corrosivity, appropriate PPE is mandatory when handling methyl
trifluoromethanesulfonate.[1]
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Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[1]

breakthrough time of more than 240 minutes is recommended for prolonged contact.[9]

Eye and Face Protection: Chemical safety goggles and a full-face shield are required.[1][3]

Skin and Body Protection: A flame-retardant lab coat, protective clothing covering all

exposed skin, and closed-toe shoes are essential.[1][5] An apron made of a suitable material

like PVC should also be worn.[9]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

minimize inhalation risk.[1][10] If there is a risk of overexposure, an approved respirator must

be used.[9]

General Handling Procedures
Ventilation: Always handle methyl trifluoromethanesulfonate in a well-ventilated chemical

fume hood.[1][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[10] Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Grounding: Ground and bond containers when transferring material to prevent static

electricity buildup.[3][6]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, acids, bases, and

reducing agents.[4]

Empty Containers: Empty containers retain product residue (liquid and/or vapor) and can be

dangerous.[3] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty

containers to heat, sparks, or open flames.[3]

Storage Procedures
Proper storage is critical to maintain the stability of methyl trifluoromethanesulfonate and

prevent hazardous situations.

Location: Store in a cool, dry, well-ventilated area designated as a flammables storage area.

[3][6] The recommended storage temperature is 2-8°C.[5]
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Container: Keep the container tightly closed and stored under an inert gas like argon as it is

air and moisture sensitive.[5]

Segregation: Store away from incompatible materials such as oxidizing agents, acids, bases,

and water.[4][9]

Container Integrity: Protect containers from physical damage and check regularly for leaks.

[9]

Emergency Procedures
First Aid Measures
Immediate action is vital in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[3] Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air immediately.[3] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.[3] Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[3] Never give anything by mouth to an unconscious person.[3] Seek immediate

medical attention.[3]

Spill and Leak Procedures
Small Spills:

Remove all sources of ignition.[11]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[11]

Wearing appropriate PPE, absorb the spill with an inert, dry material such as vermiculite,

sand, or earth.[3][6]
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Collect the absorbed material using non-sparking tools and place it in a suitable, tightly

sealed container for disposal.[3]

Wash the spill area with ethanol followed by soap and water.[11]

Large Spills:

Evacuate the area immediately and move upwind.[9]

Alert emergency responders and inform them of the location and nature of the hazard.[9]

Only trained personnel with appropriate PPE should attempt to clean up the spill.

Waste Disposal Protocol
Waste methyl trifluoromethanesulfonate is considered hazardous waste and must be

disposed of according to local, state, and federal regulations.[9] A common procedure for the

neutralization of small quantities of waste MeOTf is as follows:

Preparation: In a chemical fume hood, equip a three-necked round-bottom flask with a

magnetic stirrer, a dropping funnel, and a nitrogen inlet/outlet.[10]

Dilution: Add a dry, inert solvent such as toluene or hexane to the flask to create a dilute

solution (less than 10% by weight).[10]

Slow Addition: Carefully and slowly add the waste methyl trifluoromethanesulfonate to the

stirring inert solvent via the dropping funnel.[10]

Quenching: Cool the flask in an ice bath (0-5 °C).[10] Slowly add isopropanol dropwise to the

stirred solution.[10]

Neutralization: After the reaction has subsided, slowly add a weak base, such as a saturated

solution of sodium bicarbonate, until the solution is neutral (pH 6-8).[10]

Final Disposal: The neutralized solution can then be disposed of as non-halogenated organic

waste, in accordance with institutional guidelines.

Visual Workflow Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/70875.pdf
https://cameochemicals.noaa.gov/chemical/20703
https://datasheets.scbt.com/sc-253036.pdf
https://datasheets.scbt.com/sc-253036.pdf
https://www.benchchem.com/product/b156547?utm_src=pdf-body
https://datasheets.scbt.com/sc-253036.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Methyl_Trifluoromethanesulfonate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Methyl_Trifluoromethanesulfonate_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b156547?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Methyl_Trifluoromethanesulfonate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Methyl_Trifluoromethanesulfonate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Methyl_Trifluoromethanesulfonate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Methyl_Trifluoromethanesulfonate_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Post-Handling

Don Appropriate PPE Work in Fume Hood Remove Ignition Sources Ground EquipmentProceed to handling Slowly Transfer Reagent Keep Container Closed Properly Store ReagentAfter use Decontaminate Work Area Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of methyl trifluoromethanesulfonate.
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Spill Occurs
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Don Full PPE

Remove Ignition Sources

Contain Spill with Inert Absorbent

Collect Waste with Non-Sparking Tools

Place in Sealed Container for Disposal

Decontaminate Spill Area

Emergency Contained

Click to download full resolution via product page

Caption: Emergency response protocol for a methyl trifluoromethanesulfonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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